Cas no 4402-83-9 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester
• CAS No: 4402-83-9
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD00115005
• CID: 333058
• PubChem ID: 619436
• Update Time: 2025-04-19

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(2,6-dichlorophenyl)-5-methyl-, methyl ester
• 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester
• methyl 3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• Methyl 3-(2,6-dichlorophenyl)-5-Methyl-4-isoxazolecarboxylate
• Methyl 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
• 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxylic acid,methyl ester
• 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid methyl ester
• 3-<2,6-Dichlor-phenyl>-5-methyl-isoxazol-4-carbonsaeure-methylester
• CS-0320036
• HMS566M12
• MFCD00115005
• 4402-83-9
• AKOS005084270
• DTXSID50347250
• SCHEMBL11894104
• Methyl 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxylate #
• CHEMBL215713
• Maybridge1_008900
• FT-0628476
• SY229467
• 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic-13C4AcidMethylEster
• 2C-008
• DB-087143

• MDL： MFCD00115005
• Inchi： 1S/C12H9Cl2NO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
• InChI Key： YPCASVCAZYPZOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 284.99600
• Monoisotopic Mass: 284.995949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.37
• Melting Point: 115 °C
• Boiling Point: 382.4 °C at 760 mmHg
• Flash Point: 185.1 °C
• Refractive Index: 1.561
• PSA: 52.33000
• LogP: 3.74340

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Methyl Ester Security Information

• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38